2-[(5-propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetamide

• IUPAC Name: 2-[(5-propyl-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H15N5OS/c1-2-7-19-10-6-4-3-5-9(10)12-13(19)16-14(18-17-12)21-8-11(15)20/h3-6H,2,7-8H2,1H3,(H2,15,20)
• InChI Key: VYLLSCRJKSGKHA-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2C3=C1N=C(N=N3)SCC(=O)N
• Molecular Formula: C14H15N5OS
• Molecular Weight: 301.37 g/mol

Description

2-[(5-propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetamide is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. This compound has been synthesized through various methods, and its mechanism of action and biochemical and physiological effects have been studied. In

Mechanism of Action

The mechanism of action of 2-[(5-propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetamide is not fully understood. However, it has been suggested that it may inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects
2-[(5-propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit cell proliferation. Additionally, it has been shown to be a fluorescent probe for the detection of thiols in biological systems.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(5-propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetamide in lab experiments is its potential anticancer properties. It can be used to study the mechanisms of cancer cell growth and proliferation. However, one limitation is that the mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are several future directions for research on 2-[(5-propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetamide. One direction is to further study its mechanism of action to better understand how it inhibits cancer cell growth. Another direction is to explore its potential as a fluorescent probe for the detection of thiols in biological systems. Additionally, it may be useful to study its potential applications in other areas of scientific research.

Synthesis Methods

Various methods have been used to synthesize 2-[(5-propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetamide. One such method involves the reaction of 5-propyl-1H-[1,2,4]triazole-3-thiol with 5-bromoindole-2-carboxylic acid followed by acetylation with acetic anhydride. Another method involves the reaction of 5-propyl-1H-[1,2,4]triazole-3-thiol with 5-chloroindole-2-carboxylic acid followed by acetylation with acetic anhydride. Both methods result in the formation of 2-[(5-propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetamide.

Scientific Research Applications

2-[(5-propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetamide has potential applications in scientific research. It has been studied for its anticancer properties, and it has been shown to inhibit the growth of various cancer cell lines. Additionally, it has been studied for its potential use as a fluorescent probe for the detection of thiols in biological systems.